Cas no 100695-74-7 (1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)-)

• Product Name: 1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)-
• CAS No: 100695-74-7
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 213734
• PubChem ID: 180909
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)-
• 2-(1,2-benzoxazol-3-yl)-3-ethoxy-N-(2-phenylpropan-2-yl)propanamide
• 2-(1,2-Benzoxazol-3-yl)-3-ethoxy-N-(2-phenylpropan-2-yl)propanimidic acid
• 100695-74-7
• DTXSID90905671

• Inchi： 1S/C21H24N2O3/c1-4-25-14-17(19-16-12-8-9-13-18(16)26-23-19)20(24)22-21(2,3)15-10-6-5-7-11-15/h5-13,17H,4,14H2,1-3H3,(H,22,24)
• InChI Key： UOGGIINIMPCPTD-UHFFFAOYSA-N
• SMILES： O(CC)CC(C1C2C=CC=CC=2ON=1)C(NC(C)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 352.17882
• Monoisotopic Mass: 352.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 555.2°Cat760mmHg
• Flash Point: 289.6°C
• Refractive Index: 1.575
• PSA: 64.36
• LogP: 4.39030